Furaneol 4-glucoside
Furaneol 4-glucoside
2,5-Dimethyl-4-oxo-4,5-dihydro-3-furanyl beta-D-glucopyranoside is a glycoside.
Brand Name:
Vulcanchem
CAS No.:
121063-56-7
VCID:
VC21196018
InChI:
InChI=1S/C12H18O8/c1-4-7(14)11(5(2)18-4)20-12-10(17)9(16)8(15)6(3-13)19-12/h4,6,8-10,12-13,15-17H,3H2,1-2H3/t4?,6-,8-,9+,10-,12+/m1/s1
SMILES:
CC1C(=O)C(=C(O1)C)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C12H18O8
Molecular Weight:
290.27 g/mol
Furaneol 4-glucoside
CAS No.: 121063-56-7
Cat. No.: VC21196018
Molecular Formula: C12H18O8
Molecular Weight: 290.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,5-Dimethyl-4-oxo-4,5-dihydro-3-furanyl beta-D-glucopyranoside is a glycoside. |
|---|---|
| CAS No. | 121063-56-7 |
| Molecular Formula | C12H18O8 |
| Molecular Weight | 290.27 g/mol |
| IUPAC Name | 2,5-dimethyl-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-3-one |
| Standard InChI | InChI=1S/C12H18O8/c1-4-7(14)11(5(2)18-4)20-12-10(17)9(16)8(15)6(3-13)19-12/h4,6,8-10,12-13,15-17H,3H2,1-2H3/t4?,6-,8-,9+,10-,12+/m1/s1 |
| Standard InChI Key | ZCBCXLRKTUDKOP-TUWMNXLUSA-N |
| Isomeric SMILES | CC1C(=O)C(=C(O1)C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | CC1C(=O)C(=C(O1)C)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | CC1C(=O)C(=C(O1)C)OC2C(C(C(C(O2)CO)O)O)O |
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